2-amino-1-(2H-1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-(1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C23H23N5O4/c1-2-30-11-5-10-25-23(29)19-20-22(27-16-7-4-3-6-15(16)26-20)28(21(19)24)14-8-9-17-18(12-14)32-13-31-17/h3-4,6-9,12H,2,5,10-11,13,24H2,1H3,(H,25,29)
• InChI Key: RBRXWXQHMVZXJO-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC5=C(C=C4)OCO5)N
• Molecular Formula: C23H23N5O4
• Molecular Weight: 433.5 g/mol
• CAS No.: 843637-79-6

Description

2-amino-1-(2H-1,3-benzodioxol-5-yl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C23H23N5O4 and its molecular weight is 433.468. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

Quinoxaline derivatives have been explored for their catalytic properties. A study by Imamoto et al. (2012) described the synthesis of rigid P-chiral phosphine ligands, which, when used in rhodium complexes, exhibited excellent enantioselectivities and high catalytic activities for the asymmetric hydrogenation of functionalized alkenes. These findings highlight the utility of quinoxaline derivatives in catalysis, particularly in the synthesis of chiral pharmaceutical ingredients (Imamoto et al., 2012).

Pharmaceutical Research

Quinoxalin-2-carboxamides have been synthesized and evaluated for their pharmacological properties, such as serotonin type-3 (5-HT3) receptor antagonism. This activity suggests potential applications in treating conditions modulated by 5-HT3 receptors (Mahesh et al., 2011). Additionally, derivatives of quinoxaline have been investigated for their antimicrobial properties, indicating their potential in developing new antibacterial and antifungal agents (Holla et al., 2006).

Material Science and Polymer Chemistry

Quinoxaline moiety-containing polyamides have been synthesized and characterized, showing excellent thermal stability and solubility in polar aprotic solvents. These properties make them suitable for high-performance materials in various applications (Patil et al., 2011). In another study, quinoxaline derivatives facilitated room-temperature free-radical-induced polymerization, showcasing their role in developing novel thermosetting resin systems for high-temperature applications (Baek et al., 2003).